Ciclesonide-d7
Ciclesonide-d7
Brand Name:
Vulcanchem
CAS No.:
1225382-70-6
VCID:
VC0029107
InChI:
InChI=1S/C32H44O7/c1-18(2)28(36)37-17-25(35)32-26(38-29(39-32)19-8-6-5-7-9-19)15-23-22-11-10-20-14-21(33)12-13-30(20,3)27(22)24(34)16-31(23,32)4/h12-14,18-19,22-24,26-27,29,34H,5-11,15-17H2,1-4H3/t22-,23-,24-,26+,27+,29+,30-,31-,32+/m0/s1/i1D3,2D3,18D
SMILES:
CC(C)C(=O)OCC(=O)C12C(CC3C1(CC(C4C3CCC5=CC(=O)C=CC45C)O)C)OC(O2)C6CCCCC6
Molecular Formula:
C32H44O7
Molecular Weight:
547.74
Ciclesonide-d7
CAS No.: 1225382-70-6
Reference Standards
VCID: VC0029107
Molecular Formula: C32H44O7
Molecular Weight: 547.74
| CAS No. | 1225382-70-6 |
|---|---|
| Product Name | Ciclesonide-d7 |
| Molecular Formula | C32H44O7 |
| Molecular Weight | 547.74 |
| IUPAC Name | [2-[(1S,2S,4R,6R,8S,9S,11S,12S,13R)-6-cyclohexyl-11-hydroxy-9,13-dimethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoethyl] 2,3,3,3-tetradeuterio-2-(trideuteriomethyl)propanoate |
| Standard InChI | InChI=1S/C32H44O7/c1-18(2)28(36)37-17-25(35)32-26(38-29(39-32)19-8-6-5-7-9-19)15-23-22-11-10-20-14-21(33)12-13-30(20,3)27(22)24(34)16-31(23,32)4/h12-14,18-19,22-24,26-27,29,34H,5-11,15-17H2,1-4H3/t22-,23-,24-,26+,27+,29+,30-,31-,32+/m0/s1/i1D3,2D3,18D |
| Standard InChIKey | LUKZNWIVRBCLON-BLMCDVGZSA-N |
| SMILES | CC(C)C(=O)OCC(=O)C12C(CC3C1(CC(C4C3CCC5=CC(=O)C=CC45C)O)C)OC(O2)C6CCCCC6 |
| Synonyms | (11β,16α)-16,17-[[(R)-Cyclohexyl-methylene]bis(oxy)]-11-hydroxy-21-(2-methyl-1-oxopropoxy-d7)-pregna-1,4-diene-3,20-dione; Alvesco-d7; Omnaris-d7; RPR 251526-d7; |
| PubChem Compound | 46218753 |
| Last Modified | Nov 11 2021 |
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